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Compound of Interest

Compound Name:
3-Phenyloxetan-3-amine

hydrochloride

Cat. No.: B581544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 3-Phenyloxetan-3-amine hydrochloride (CAS No:

1211284-11-5). This compound is a valuable building block for researchers in medicinal

chemistry and drug discovery, offering a unique scaffold for the development of novel

therapeutics. The strategic incorporation of the oxetane ring can improve physicochemical

properties such as solubility and metabolic stability.

Physicochemical Properties
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Property Value Source

CAS Number 1211284-11-5 CymitQuimica[1]

Molecular Formula C₉H₁₂ClNO CymitQuimica[1]

Molecular Weight 185.65 g/mol CymitQuimica[1]

Appearance Solid CymitQuimica[1]

Purity Typically ≥97% CymitQuimica[1]
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Commercial Suppliers
A number of chemical suppliers offer 3-Phenyloxetan-3-amine hydrochloride in various

quantities. The following table summarizes the offerings from several prominent vendors.

Please note that pricing and availability are subject to change and it is recommended to inquire

directly with the suppliers for the most current information.

Supplier Product Number Purity
Available
Quantities

CymitQuimica IN-DA003A5I 97%
100mg, 250mg,

500mg, 1g, 5g

Indagoo (via

CymitQuimica)
IN-DA003A5I 97%

100mg, 250mg,

500mg, 1g, 5g

Zhengzhou Alfachem

Co., Ltd.
103246 Custom Inquire for details
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Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of 3-Phenyloxetan-3-amine
hydrochloride are not readily available in public literature, a general approach involves the

formation of the oxetane ring followed by amination and subsequent salt formation. A potential

synthetic workflow is outlined below.

General Synthetic Pathway

Starting Materials
(e.g., Phenyl-substituted epoxide or diol)

Oxetane Ring Formation

Intramolecular
cyclization

Introduction of Amine Precursor
(e.g., azide, nitrile)

Reduction to Primary Amine

Treatment with HCl

3-Phenyloxetan-3-amine hydrochloride
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Caption: A generalized synthetic workflow for 3-Phenyloxetan-3-amine hydrochloride.

Characterization of the final product would typically involve a suite of spectroscopic techniques

to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic peaks for the aromatic protons of the phenyl group, the

diastereotopic methylene protons of the oxetane ring, and the amine protons.

¹³C NMR: Would reveal signals for the carbon atoms of the phenyl ring, the quaternary

carbon, and the methylene carbons of the oxetane ring.

Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry would be expected to show a molecular ion

peak corresponding to the free base ([M+H]⁺ at m/z ≈ 150.09).[3]

Applications in Drug Discovery
The oxetane motif is increasingly utilized in medicinal chemistry as a bioisosteric replacement

for other functional groups, such as gem-dimethyl or carbonyl groups. This substitution can

lead to improved metabolic stability, enhanced solubility, and favorable conformational

constraints, potentially improving the binding affinity of a drug candidate to its target. While

specific biological activities for 3-Phenyloxetan-3-amine hydrochloride are not extensively

documented in publicly available literature, its structural features suggest potential applications

in the development of novel therapeutics targeting a range of biological pathways.

The logical workflow for incorporating such a building block in a drug discovery program is

depicted below.
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Drug Discovery Workflow
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hydrochloride
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Caption: A simplified workflow for utilizing 3-Phenyloxetan-3-amine hydrochloride in a drug

discovery cascade.

Safety Information
Based on data for the free base, 3-Phenyloxetan-3-amine, the compound is associated with the

following hazard statements:
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Harmful if swallowed.[2]

Harmful in contact with skin.[2]

Causes skin irritation.[2]

Causes serious eye damage.[2]

Harmful if inhaled.[2]

May cause respiratory irritation.[2]

It is imperative that appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, be used when handling this compound. All work should be

conducted in a well-ventilated fume hood. For detailed safety information, please refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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